Cas no 1030828-02-4 (2-{2-3,4-bis(2-hydroxyethoxy)oxolan-2-yl-2-(2-hydroxyethoxy)ethoxy}ethyl (9Z)-octadec-9-enoate)

• Product Name: 2-{2-3,4-bis(2-hydroxyethoxy)oxolan-2-yl-2-(2-hydroxyethoxy)ethoxy}ethyl (9Z)-octadec-9-enoate
• CAS No: 1030828-02-4
• MF: C₃₂H₆₀O₁₀
• MW: 604.812811851501
• CID: 6057432
• PubChem ID: 6364656
• Update Time: 2025-07-18

2-{2-3,4-bis(2-hydroxyethoxy)oxolan-2-yl-2-(2-hydroxyethoxy)ethoxy}ethyl (9Z)-octadec-9-enoate Chemical and Physical Properties

Names and Identifiers

• 2-{2-3,4-bis(2-hydroxyethoxy)oxolan-2-yl-2-(2-hydroxyethoxy)ethoxy}ethyl (9Z)-octadec-9-enoate
• SCHEMBL12156205
• CHEMBL2074627
• EN300-22932512
• 9005-65-6
• 2-{2-[3,4-BIS(2-HYDROXYETHOXY)OXOLAN-2-YL]-2-(2-HYDROXYETHOXY)ETHOXY}ETHYL (9Z)-OCTADEC-9-ENOATE
• 2-[2-[3,4-bis(2-hydroxyethoxy)oxolan-2-yl]-2-(2-hydroxyethoxy)ethoxy]ethyl (Z)-octadec-9-enoate
• 1030828-02-4
• 2-(2-(3,4-Bis(2-hydroxyethoxy)tetrahydrofuran-2-yl)-2-(2-hydroxyethoxy)ethoxy)ethyl oleate
• DTXSID9058658
• 9050-57-1

• Inchi： 1S/C32H60O10/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-30(36)40-25-24-37-26-28(38-21-18-33)32-31(41-23-20-35)29(27-42-32)39-22-19-34/h9-10,28-29,31-35H,2-8,11-27H2,1H3/b10-9-
• InChI Key： HDTIFOGXOGLRCB-KTKRTIGZSA-N
• SMILES： O1CC(C(C1C(COCCOC(CCCCCCC/C=C\CCCCCCCC)=O)OCCO)OCCO)OCCO

Computed Properties

• Exact Mass: 604.41864811g/mol
• Monoisotopic Mass: 604.41864811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 31
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 695.8±55.0 °C(Predicted)
• pka: 14.30±0.10(Predicted)

Additional information on 2-{2-3,4-bis(2-hydroxyethoxy)oxolan-2-yl-2-(2-hydroxyethoxy)ethoxy}ethyl (9Z)-octadec-9-enoate

2-{2-3,4-bis(2-hydroxyethoxy)oxolan-2-yl-2-(2-hydroxyethoxy)ethoxy}ethyl (9Z)-octadec-9-enoate: A Comprehensive Overview

2-{2-3,4-bis(2-hydroxyethoxy)oxolan-2-yl-2-(2-hydroxyethoxy)ethoxy}ethyl (9Z)-octadec-9-enoate (CAS No. 1030828-02-4) is a complex organic compound with significant potential in various applications, particularly in the fields of pharmaceuticals and biotechnology. This compound is characterized by its unique structural features, which include multiple hydroxyl groups and an unsaturated fatty acid ester moiety. These characteristics contribute to its versatility and biological activity, making it a subject of extensive research and development.

The molecular structure of 2-{2-3,4-bis(2-hydroxyethoxy)oxolan-2-yl-2-(2-hydroxyethoxy)ethoxy}ethyl (9Z)-octadec-9-enoate is composed of a central oxolane ring flanked by two hydroxyl-substituted ethylene glycol chains and an ester linkage to a (9Z)-octadecenoic acid. The presence of these functional groups imparts several desirable properties to the compound, such as solubility in both polar and non-polar solvents, and the ability to form stable complexes with various biomolecules.

Recent studies have highlighted the potential of 2-{2-3,4-bis(2-hydroxyethoxy)oxolan-2-yl-2-(2-hydroxyethoxy)ethoxy}ethyl (9Z)-octadec-9-enoate in drug delivery systems. Its amphiphilic nature allows it to self-assemble into micelles or liposomes, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. This property is particularly valuable in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug delivery, 2-{2-3,4-bis(2-hydroxyethoxy)oxolan-2-yl-2-(2-hydroxyethoxy)ethoxy}ethyl (9Z)-octadec-9-enoate has shown promise as a bioactive molecule itself. Research has demonstrated its ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress. These findings suggest that the compound could have therapeutic applications in conditions characterized by chronic inflammation, such as arthritis and inflammatory bowel disease.

The synthesis of 2-{2-3,4-bis(2-hydroxyethoxy)oxolan-2-yl-2-(2-hydroxyethoxy)ethoxy}ethyl (9Z)-octadec-9-enoate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the oxolane ring through a ring-closing metathesis reaction and the subsequent esterification with (9Z)-octadecenoic acid. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both research and industrial applications.

The safety profile of 2-{2-3,4-bis(2-hydroxyethoxy)oxolan-2-yl-2-(2-hydroxyethoxy)ethoxy}ethyl (9Z)-octadec-9-enoate has been extensively evaluated through various toxicological studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it suitable for use in pharmaceutical formulations. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, 2-{2-3,4-bis(2-hydroxyethoxy)oxolan-2-yl-2-(2-hydroxyethoxy)ethoxy}ethyl (9Z)-octadec-9-enoate (CAS No. 1030828-02-4) is a versatile compound with significant potential in drug delivery and therapeutic applications. Its unique chemical structure and biological properties make it an exciting area of research for scientists and pharmaceutical companies alike. As further studies continue to uncover its full potential, this compound is poised to play a crucial role in advancing medical treatments and improving patient outcomes.